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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to

address challenges related to the lightfastness of C.I. Disperse Red 65 on polyester

substrates.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 65 and why is its lightfastness a concern?

A1: C.I. Disperse Red 65 is a single azo disperse dye known for producing a dark red shade

on hydrophobic fibers like polyester. Like many azo dyes, its molecular structure contains

chromophoric systems that can be susceptible to degradation upon exposure to ultraviolet (UV)

radiation and visible light. This degradation, known as photodegradation, leads to the breaking

of chemical bonds within the dye molecule, causing the color to fade. This is a significant

concern for applications where color stability and longevity are critical, such as in textiles for

apparel, automotive interiors, and outdoor goods.

Q2: What is lightfastness and how is it measured?

A2: Lightfastness is a measure of a material's resistance to color change or fading when

exposed to a light source. It is a critical quality parameter for textiles and other colored

materials. The most common methods for testing lightfastness involve exposing the dyed fabric

to an intense artificial light source, such as a Xenon arc lamp, which simulates the spectrum of

natural daylight. The degree of fading is then assessed by comparing the exposed sample to a
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set of standardized blue wool references (Blue Wool Scale), typically ranging from 1 (very poor)

to 8 (excellent). This evaluation is often done according to international standards like ISO 105-

B02 or AATCC Test Method 16.

Q3: What are the primary factors that influence the lightfastness of Disperse Red 65 on

polyester?

A3: Several factors can impact the lightfastness of Disperse Red 65:

Dye Concentration (Shade Depth): Deeper shades generally exhibit better lightfastness

because the higher concentration of dye molecules offers a degree of self-shielding. Pale

shades are more vulnerable to fading.

Dyeing Process: The dyeing temperature, pH, and duration can affect dye penetration and

aggregation within the polyester fiber, which in turn influences fastness. High-temperature

dyeing (around 130°C) is crucial for proper diffusion of disperse dyes into the compact

polyester structure.

After-treatments: Proper reduction clearing after dyeing is essential to remove unfixed dye

particles from the fiber surface. Residual surface dye has poor fastness properties. The type

of softeners or other finishing agents used can also affect lightfastness.

Presence of UV Absorbers: The addition of UV absorbers can significantly improve

lightfastness by absorbing harmful UV radiation before it reaches the dye molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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